
N,N-Dimethyl-2-chloropropylamine
Hydrochloride: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N,N-Dimethyl-2-chloropropylamine

hydrochloride

Cat. No.: B032990 Get Quote

CAS Number: 4584-49-0

This technical guide provides an in-depth overview of N,N-Dimethyl-2-chloropropylamine
hydrochloride, a versatile chemical intermediate with significant applications in the

pharmaceutical and agrochemical industries. This document is intended for researchers,

scientists, and professionals involved in drug development and chemical synthesis.

Chemical and Physical Properties
N,N-Dimethyl-2-chloropropylamine hydrochloride, also known by synonyms such as β-

(Dimethylamino)isopropyl chloride hydrochloride and 2-Chloro-1-(dimethylamino)propane

hydrochloride, is a white to off-white crystalline solid.[1][2][3][4] It is characterized by its high

solubility in water and polar organic solvents like methanol and ethanol.[2][3]
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Property Value Reference(s)

CAS Number 4584-49-0 [1][5]

Molecular Formula
C₅H₁₃Cl₂N

(CH₃CHClCH₂N(CH₃)₂ · HCl)
[1][2]

Molecular Weight 158.07 g/mol [1][2][3][5]

Appearance
White to off-white crystalline

powder/solid
[2][3][4]

Melting Point 187-190 °C [2][4]

Solubility in Water 2000 mg/mL at 20°C [2]

Purity
Typically available as 98% or

99% pure
[5][6][7]

Synthesis Protocols
The synthesis of N,N-Dimethyl-2-chloropropylamine hydrochloride can be achieved

through various methods. Two common experimental protocols are detailed below.

Synthesis from 1-Dimethylamino-2-propanol
A prevalent laboratory-scale synthesis involves the chlorination of 1-dimethylamino-2-propanol

using thionyl chloride.[4][8]

Experimental Protocol:

A solution of 1-dimethylamino-2-propanol in chloroform is prepared and cooled to

approximately 0°C with continuous stirring.

A solution of freshly distilled thionyl chloride in chloroform is added dropwise to the cooled

solution.

The reaction mixture is allowed to warm to ambient temperature over a period of 30 minutes.
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The mixture is then heated to reflux for an additional 30 minutes, during which any

precipitated material should redissolve.

As the reaction proceeds, N,N-Dimethyl-2-chloropropylamine hydrochloride begins to

crystallize from the boiling solvent.

After cooling, the reaction mixture is diluted with ether to facilitate complete precipitation.

The solid product is collected by filtration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N-Dimethyl-2-chloropropylamine Hydrochloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032990#n-n-dimethyl-2-chloropropylamine-
hydrochloride-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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